![molecular formula C17H20BrN5O B2646150 2-(4-bromophenyl)-N-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)acetamide CAS No. 1396811-40-7](/img/structure/B2646150.png)
2-(4-bromophenyl)-N-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-bromophenyl)-N-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)acetamide is a chemical compound that belongs to the class of pyrimidine derivatives. It has gained significant attention in scientific research due to its potential pharmacological properties. The compound has been extensively studied for its use in the treatment of various diseases, including cancer, inflammation, and neurological disorders.
Scientific Research Applications
Histamine H4 Receptor Ligands
Research on 2-aminopyrimidines, including structures similar to the queried compound, has shown promising applications as ligands for the histamine H4 receptor (H4R). These compounds have been potent in vitro and showed anti-inflammatory and antinociceptive activities in animal models. This supports the potential of H4R antagonists in treating pain and inflammation (Altenbach et al., 2008).
Radioligand Imaging
Another application involves the radiosynthesis of derivatives for imaging the translocator protein (18 kDa) with positron emission tomography (PET). These compounds, like DPA-714, designed with a fluorine atom, allow for in vivo imaging, contributing to the advancement of diagnostic imaging in medical research (Dollé et al., 2008).
Anticancer and Anti-inflammatory Agents
Pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, offering insights into the development of new therapeutic agents for cancer and inflammation (Rahmouni et al., 2016).
Anticonvulsant Agents
The synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents highlight the potential of similar compounds in treating seizures. These compounds have shown moderate anticonvulsant activity in models of pentylenetetrazole-induced seizures (Severina et al., 2020).
Intermediate in Synthesis
The compound has also been utilized as an important intermediate in the synthesis of various pyrimidines, demonstrating its versatility in chemical synthesis and the development of new chemical entities for further pharmaceutical research (Hou et al., 2016).
properties
IUPAC Name |
2-(4-bromophenyl)-N-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20BrN5O/c1-22-6-8-23(9-7-22)16-11-15(19-12-20-16)21-17(24)10-13-2-4-14(18)5-3-13/h2-5,11-12H,6-10H2,1H3,(H,19,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXZUVEJQGIEHKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NC=NC(=C2)NC(=O)CC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20BrN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.